Zn1−xCoxMn1−xFexCrO4 ferrichromate: an efficient material for high performance supercapacitor applications
New Journal of Chemistry Pub Date: 2023-10-31 DOI: 10.1039/D3NJ03295G
Abstract
Zn1−xCoxMn1−xFexCrO4 ferrichromate was synthesized using the sol–gel auto-combustion method. Rietveld refinement confirms a single phase simple cubic spinel structure in all the samples. FESEM images indicated mixed morphology for all the samples with nearly hexagonal/spherical shape and the agglomeration of particles. The elemental composition was confirmed using EDAX analysis. To validate the morphology of Zn1−xCoxMn1−xFexCrO4 ferrichromate obtained through FESEM, TEM images were taken, and the TEM images were in accordance with the FESEM images. Different oxidation states of Zn1−xCoxMn1−xFexCrO4 (X = 1.0) ferrichromate was determined using XPS. The surface area of Zn1−xCoxMn1−xFexCrO4 ferrichromate was determined using BET analyzer. Further, the electrical conductivity of all the samples were investigated, and the correlation between the surface area and conductivity were discussed. The as-synthesized Zn1−xCoxMn1−xFexCrO4 ferrichromate materials were tested for their electrochemical and supercapacitor applications. The electrochemical measurements revealed that Zn1−xCoxMn1−xFexCrO4 with concentration (X = 1.00) exhibits superior electrochemical performance over the other samples. A high specific capacitance of 286.94 F g−1 and high energy density of 14.30 W h kg−1 at a scan rate of 10 mV s−1 and 93.4% capacity retention over 5000 cycles were observed for Zn1−xCoxMn1−xFexCrO4 (X = 1.00) ferrichromate. These properties make Co1.0Fe1.0Cr1.0O4 ferrichromate an excellent electrode material to study supercapacitor applications.
Recommended Literature
- [1] Back cover
- [2] Hydrophilic modification of titania nanomaterials as a biofunctional adsorbent for selective enrichment of phosphopeptides†
- [3] Dynamical calculations of O(3P) + OH(2Π) reaction on the CHIPR potential energy surface using the fully coupled time-dependent wave-packet approach in hyperspherical coordinates†
- [4] Publication received
- [5] The rotating disc electrode: measurement protocols and reproducibility in the evaluation of catalysts for the oxygen evolution reaction†
- [6] A coumarin based gold(i)-alkynyl complex: a new class of supramolecular hydrogelators†
- [7] Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates†
- [8] Front cover
- [9] Effects of Cu2+ incorporation on ZnAl-layered double hydroxide
- [10] Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates†
